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Introduction

Hydrogenated Jojoba Qil, the end product of the controlled hydrogenation of Jojoba QOil
(Simmondsia Chinensis Seed Oil), is a versatile and highly stable ingredient in cosmetic
science.[1][2] Unlike the liquid wax ester of its origin, hydrogenated jojoba oil is a hard, white,
crystalline wax with a melting point of approximately 68-70°C.[1][3] This transformation in
physical state, from a liquid to a solid wax, imparts unique functional properties, making it a
valuable component in a wide array of cosmetic and personal care formulations. Its primary
functions in cosmetics include acting as an emollient, a skin-conditioning agent, an abrasive,
and a structuring agent in stick formulations.[1][3]

These application notes provide a comprehensive overview of the use of hydrogenated jojoba
oil in cosmetic science, including its functional benefits, quantitative data from relevant studies,
and detailed experimental protocols for its evaluation.

Physicochemical Properties and Functions

Hydrogenated jojoba oil is composed of straight-chain wax esters with 36 to 46 carbons,
which contributes to its crystalline structure and hardness.[1][3] Due to the hydrogenation
process, the double bonds present in jojoba oil are eliminated, resulting in a more stable
ingredient with a longer shelf life and increased resistance to oxidation.[1]
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The key functions of hydrogenated jojoba oil in cosmetic formulations are:

Emollient and Skin-Conditioning Agent: It helps to soften and smooth the skin, enhancing its
texture and feel.[1][3]

¢ Occlusive Agent: By forming a protective barrier on the skin's surface, it helps to reduce
transepidermal water loss (TEWL), thereby improving skin hydration.[4]

e Structuring Agent/Wax Matrix Strengthener: In anhydrous formulations like lipsticks,
eyeliners, and lip balms, it increases the hardness and structural integrity of the product.[1]
[3] It can be used in concentrations up to 31% in lipsticks.[1]

o Abrasive (Exfoliant): When produced as small, uniform spheres (jojoba beads), it serves as a
gentle and biodegradable exfoliant.[1][3][5]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that jojoba oil and its
derivatives, including hydrogenated jojoba oil, are safe for use in cosmetic ingredients.[1][4]
Due to their large molecular weight, they are not expected to penetrate the skin.[1][4]

Data Presentation

The following tables summarize quantitative data related to the application of jojoba-derived
ingredients in cosmetics. It is important to note that while some studies focus on Jojoba Oil, the
findings on hydration and barrier function provide a basis for the expected performance of
Hydrogenated Jojoba Oil as an occlusive emollient.

Table 1: Skin Hydration and Barrier Function Improvement with Jojoba Oil
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Application
Parameter Test Product . Results Source
Duration

. . ) . . 30% increase in
Skin Hydration Jojoba Oill 30 minutes ) ] [6][7]
skin hydration.

Transepidermal Significant
Water Loss Jojoba Oill 24 hours decrease in [6][8]
(TEWL) TEWL.
Reinforcement of
Skin Barrier ) ) o
) Jojoba OiIl 14 and 28 days the hydro-lipid [6][8]
Reinforcement )
barrier.

Table 2: Physical Properties of Hydrogenated Jojoba Oil (Jojoba Beads) for Exfoliation
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Specification

Property Method Source
Range
Particle Size (20/40
[5]
mesh)
Retained on #20 sieve ] USA Standard Testing
) 10% max by weight ) [5]
(850 microns) Sieve (ASTM E-11)
Retained on #40 sieve ) ] USA Standard Testing
) 85% min by weight ) [5]
(425 microns) Sieve (ASTM E-11)
Pass through #40 ] USA Standard Testing
] ] 10% max by weight ) [5]
sieve (425 microns) Sieve (ASTM E-11)
Particle Size (40/60
[51[€]
mesh)
Retained on #40 sieve ) USA Standard Testing
) 10% max by weight ) [5][9]
(425 microns) Sieve (ASTM E-11)
Retained on #60 sieve ) ] USA Standard Testing
) 85% min by weight ) [5119]
(250 microns) Sieve (ASTM E-11)
Pass through #60 ] USA Standard Testing
] ) 10% max by weight ) [519]
sieve (250 microns) Sieve (ASTM E-11)
Melting Point 66 - 71°C Capillary Slip Point [519]
Recommended Use Formulation
1% to 15% [9][10]
Level dependent

Experimental Protocols

Detailed methodologies for key experiments to evaluate the efficacy of hydrogenated jojoba
oil in cosmetic formulations are provided below.

Protocol 1: Evaluation of Skin Moisturization and Barrier
Function
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Objective: To assess the effect of a formulation containing hydrogenated jojoba oil on skin

hydration and transepidermal water loss (TEWL).

Materials and Instruments:

Test formulation (e.g., cream or lotion) with a specified concentration of hydrogenated
jojoba oil.

Placebo formulation (without hydrogenated jojoba oil).
Untreated control area.

Corneometer® for skin hydration measurement.

Tewameter® for TEWL measurement.

Climate-controlled room (20 + 2°C and 50 = 5% relative humidity).

Volunteer panel (e.g., 20 subjects with normal to dry skin).

Procedure:

Acclimatization: Subjects acclimatize in the controlled environment for at least 15 minutes
before measurements.

Baseline Measurements: Baseline skin hydration (Corneometer®) and TEWL (Tewameter®)
are measured on designated test areas on the volar forearms of each subject.

Product Application: A standardized amount (e.g., 2 pL/cm?) of the test formulation and
placebo are applied to their respective test areas. One area remains untreated as a control.

Post-Application Measurements: Skin hydration and TEWL measurements are repeated at
specified time points (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, and 24 hours) after product
application.

Long-Term Study (Optional): For long-term effects, subjects apply the products twice daily for
a period of 14 or 28 days, with measurements taken at baseline and at the end of the study
period.
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» Data Analysis: Changes in skin hydration and TEWL from baseline are calculated for each
test area and time point. Statistical analysis (e.g., ANOVA, t-test) is performed to determine
the significance of the differences between the test formulation, placebo, and untreated

control.
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Workflow for Skin Moisturization and TEWL Evaluation.
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Protocol 2: Evaluation of Lipstick Hardness

Objective: To determine the effect of hydrogenated jojoba oil on the hardness of a lipstick

formulation.

Materials and Instruments:

Lipstick formulations with varying concentrations of hydrogenated jojoba oil.

Control lipstick formulation (without hydrogenated jojoba oil).

Texture Analyzer (e.g., CTX Texture Analyzer) with a specific load cell (e.g., 1.5 kg or 5 kg).
2 mm needle probe (as per ASTM D1321-10) or a lipstick cantilever fixture.

Lipstick mold.

Temperature-controlled environment.

Procedure:

Sample Preparation: Prepare lipstick formulations with different concentrations of
hydrogenated jojoba oil. Pour the molten lipstick mass into molds and allow them to solidify
under controlled conditions. Store the lipstick samples at room temperature for 24 hours
before testing.

Instrument Setup: Attach the 2 mm needle probe or the lipstick cantilever fixture to the
texture analyzer. Calibrate the instrument.

Sample Mounting: Secure the lipstick tube in a holder or vice grips, ensuring it is stable and
centered under the probe. Wind the lipstick to a specified length (e.g., 12.5 mm).

Penetration Test:

o Set the test parameters on the texture analyzer software (e.g., pre-test speed, test speed,
post-test speed, target distance, trigger force).

o Start the test. The probe will penetrate the lipstick to the set distance.
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o Record the force required to achieve this penetration. This force value represents the
hardness of the lipstick.

o Replicates: Perform the test on multiple lipsticks from each formulation batch to ensure
reproducibility.

o Data Analysis: Compare the hardness values (in grams or Newtons) of the different lipstick
formulations. A higher force value indicates a harder lipstick.
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Workflow for Evaluating Lipstick Hardness.
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Protocol 3: Evaluation of Exfoliation Efficacy (Jojoba
Beads)

Objective: To assess the exfoliating properties of a scrub formulation containing hydrogenated

jojoba oil beads.

Materials and Instruments:

Scrub formulation with a specified concentration and patrticle size of jojoba beads.

Placebo scrub (without jojoba beads).

Skin imaging system (e.g., Visia® or similar) to analyze skin texture and smoothness.

Corneometer® to measure skin hydration (as exfoliation can affect the skin barrier).

Volunteer panel.
Procedure:

» Baseline Assessment: Capture baseline images of the skin on the forearms or face of the
volunteers using the skin imaging system. Measure baseline skin hydration.

e Product Application: Volunteers apply the scrub formulation with jojoba beads to one
designated area and the placebo scrub to another, following a standardized procedure (e.g.,
gentle circular motions for 1 minute, followed by rinsing).

o Post-Application Assessment: Immediately after application and at specified time points
(e.g., 1 hour, 24 hours), capture new images of the treated areas and measure skin

hydration.

e Image Analysis: Analyze the images to quantify changes in skin texture, smoothness, and
the reduction of fine lines or dry patches.

o Data Analysis: Compare the changes in skin texture and hydration between the area treated
with the jojoba bead scrub and the placebo-treated area. Collect subjective feedback from
volunteers on the perceived gentleness and effectiveness of the exfoliation.
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Logical Relationship of Jojoba Beads in Exfoliation.

Conclusion

Hydrogenated jojoba oil is a highly functional and safe ingredient in cosmetic science,
offering a range of benefits from enhancing skin hydration to providing structural integrity to
color cosmetics. Its stability and versatility make it a valuable component for formulators. The
experimental protocols provided herein offer a standardized approach to substantiating the
efficacy of formulations containing this ingredient. Further research focusing specifically on the
guantitative effects of hydrogenated jojoba oil on skin physiology and formulation
characteristics will continue to expand its application in innovative cosmetic products.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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